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Compound of Interest

Compound Name: Ginnol

Cat. No.: B1258068 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This technical guide serves to consolidate the current publicly available scientific information

regarding the pharmacological properties of Ginnol. Despite a comprehensive search of

scientific literature and chemical databases, it is crucial to note that detailed pharmacological

data for Ginnol is exceptionally scarce. This document will summarize the known chemical and

natural source information for Ginnol and address the significant gaps in the scientific

understanding of its biological activities.

Chemical Identity and Natural Occurrence
Ginnol is a naturally occurring fatty alcohol. Its chemical identity is established as (10S)-

nonacosan-10-ol[1].

Table 1: Chemical and Physical Properties of Ginnol
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Property Value Source

IUPAC Name (10S)-nonacosan-10-ol PubChem[1]

Synonyms
Ginnol, Celidoniol, (10S)-10-

Nonacosanol
PubChem[1]

Molecular Formula C29H60O PubChem[1]

Molecular Weight 424.8 g/mol PubChem[1]

CAS Number 2606-50-0

The Good Scents Company,

DC Chemicals, Chemsrc,

AbMole BioScience

Ginnol has been identified as a constituent of several plant species, including Spiraea

formosana, Crataegus pinnatifida, and Lonicera macranthoides[1][2][3][4][5].

Pharmacological Properties: A Notable Lack of Data
A thorough review of scientific literature reveals a significant lack of published research on the

pharmacological properties of isolated Ginnol. While one commercial source makes a high-

level claim that Ginnol possesses "antibacterial and anti-free radical properties," this assertion

is not substantiated by any provided experimental data, peer-reviewed studies, or detailed

protocols[6].

At present, there is no publicly available information regarding:

Mechanism of Action: The specific molecular targets and signaling pathways through which

Ginnol may exert any biological effects are unknown.

Quantitative Efficacy and Potency: Data such as IC50, EC50, or in vivo efficacy data are not

available.

Pharmacokinetics: Information on the absorption, distribution, metabolism, and excretion

(ADME) of Ginnol has not been published.

Pharmacodynamics: The physiological and biochemical effects of Ginnol on biological

systems have not been characterized in the scientific literature.
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Due to this absence of primary research, the core requirements for a detailed technical

whitepaper, including quantitative data tables, experimental protocols, and signaling pathway

diagrams, cannot be fulfilled.

Future Research Directions
The identification of Ginnol in various plant species, some with histories in traditional medicine,

suggests that it could be a subject for future pharmacological investigation. The

unsubstantiated claims of antibacterial and antioxidant activity could serve as a starting point

for preliminary screening studies.

A logical workflow for initiating the pharmacological characterization of Ginnol would be as

follows:

Pre-clinical Investigation

Isolation & Purification
of Ginnol from

Natural Sources

In Vitro Screening
(e.g., Antioxidant, Antimicrobial Assays)

Hypothesis
Generation Hit Validation &

Dose-Response Studies
Mechanism of Action Studies

(Cell-based assays, Target identification)
In Vivo Efficacy &
Toxicity Models

Click to download full resolution via product page

Figure 1. A proposed experimental workflow for the initial pharmacological evaluation of

Ginnol.

Conclusion
In conclusion, Ginnol is a chemically defined natural product with a notable absence of robust

pharmacological data in the public domain. The scientific community has not yet published

studies that would allow for a detailed understanding of its biological properties. The

information presented in this guide highlights the current knowledge gaps and underscores the

need for foundational research to determine if Ginnol possesses any therapeutic potential. For

researchers and drug development professionals, Ginnol represents an uncharacterized
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natural compound for which basic biological screening is the necessary first step to ascertain

any pharmacological relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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